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Compound of Interest

Compound Name: Titanium tetrafluoride

CAS No.: 51142-88-2

Cat. No.: B15548766

Get Quote

An In-depth Technical Guide on the Crystal Structure of Anhydrous Titanium Tetrafluoride

Introduction
Titanium tetrafluoride (TiF4) is an inorganic compound that serves as a significant subject of

study in materials science and coordination chemistry.[1] Unlike other titanium tetrahalides

such as TiCl4, which are monomeric, anhydrous TiF4 adopts a unique polymeric structure.[1][2]

[3] This white, hygroscopic solid is a strong Lewis acid, forming adducts and complexes with a

variety of ligands.[1][2] Its distinct structural characteristics and reactivity make it a compound

of interest for applications ranging from catalysis in organofluorine synthesis to metal surface

treatments.[1][4][5] This guide provides a detailed overview of its crystal structure, supported by

crystallographic data and experimental methodologies.

Crystal Structure and Coordination
The crystal structure of anhydrous titanium tetrafluoride has been determined through single-

crystal X-ray diffraction.[6][7] It crystallizes in the orthorhombic system with the space group

Pnma.[8][9]
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The structure is characterized by a one-dimensional polymeric chain.[8] The titanium (Ti⁴⁺)

centers are octahedrally coordinated, each bonded to six fluoride (F⁻) ions to form TiF₆

octahedra.[6][7][8][10] These octahedra are conjoined in a columnar structure.[1][2][6]

Specifically, the TiF₆ octahedra share corners, with tilt angles ranging from 10–21°.[8]

The crystal structure contains three crystallographically inequivalent Ti⁴⁺ sites.[6][7][8] This

results in a range of Ti–F bond distances, from 1.76 Å to 2.01 Å.[8] The arrangement of these

polyhedra is notable: each TiF₆ octahedron connects equatorially to two others, forming a ring-

like structure with the composition Ti₃F₁₅.[6][7] These rings are then connected axially to form

the characteristic isolated columns of the polymer.[6][7]

Data Presentation
Quantitative crystallographic data for anhydrous TiF₄ is summarized in the tables below for

ease of reference and comparison.

Table 1: Crystallographic Data for Anhydrous Titanium Tetrafluoride (TiF₄)

Parameter Value

Crystal System Orthorhombic

Space Group Pnma (No. 62)[8][9]

Lattice Parameter (a) 3.913 Å[8]

Lattice Parameter (b) 9.867 Å[8]

Lattice Parameter (c) 23.598 Å[8]

Angle (α) 90°[8]

Angle (β) 90°[8]

Angle (γ) 90°[8]

Table 2: Spectroscopic Data for Anhydrous Titanium Tetrafluoride (TiF₄)
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Spectroscopic Technique Feature
Wavenumber (cm⁻¹) /
Chemical Shift (ppm)

Infrared Spectroscopy Ti-F Stretching (terminal F) 785 cm⁻¹[1]

Ti-F Stretching (bridging F) 610 cm⁻¹[1]

Bending Modes 420 cm⁻¹ and 380 cm⁻¹[1]

Raman Spectroscopy Ti-F Stretching and Bending

Similar patterns to IR, with

additional low-frequency lattice

vibration modes.[1]

Solid-State ¹⁹F NMR Broad Resonance (vs. CFCl₃) ~ -150 ppm[1]

Experimental Protocols
Synthesis of Anhydrous Titanium Tetrafluoride
The most common laboratory and industrial synthesis of anhydrous TiF₄ involves the reaction

of titanium tetrachloride (TiCl₄) with anhydrous hydrogen fluoride (HF).[2][11]

Reaction: TiCl₄ + 4HF → TiF₄ + 4HCl[2]

Detailed Protocol:

Reaction Setup: In a reactor made of a material resistant to HF (e.g., platinum or copper), a

stoichiometric amount of liquid TiCl₄ is placed.[11]

Reagent Addition: Anhydrous HF is carefully added dropwise to the TiCl₄.[11] The reaction is

exothermic and produces hydrogen chloride (HCl) gas.

Reaction Completion: The mixture is allowed to stand for several hours to ensure the

reaction goes to completion.[11]

Initial Purification: The reaction vessel is slowly heated to approximately 200°C to distill off

the volatile HCl and any remaining HF.[11]

Sublimation: The temperature is then raised above 284°C, the sublimation point of TiF₄.[2]

[11] The TiF₄ vapor is collected on a cold surface, yielding a white solid of purified anhydrous
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titanium tetrafluoride.[11][12]
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Synthesis and Purification of Anhydrous TiF4

Synthesis Stage

Purification Stage

Titanium Tetrachloride (TiCl4)
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Pure Anhydrous TiF4
(White Solid)
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Logical Representation of TiF4 Polymeric Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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